Cas no 89250-01-1 (2-Thiophenemethanol, 5-(4-nitrophenyl)-)

• Product Name: 2-Thiophenemethanol, 5-(4-nitrophenyl)-
• CAS No: 89250-01-1
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• CID: 606732
• PubChem ID: 70526318
• Update Time: 2025-04-19

2-Thiophenemethanol, 5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanol, 5-(4-nitrophenyl)-
• [5-(4-nitrophenyl)thiophen-2-yl]methanol
• SCHEMBL11153264
• DTXSID70742283
• 89250-01-1

• Inchi： 1S/C11H9NO3S/c13-7-10-5-6-11(16-10)8-1-3-9(4-2-8)12(14)15/h1-6,13H,7H2
• InChI Key： HJROSGXXHCIFJY-UHFFFAOYSA-N
• SMILES： S1C(CO)=CC=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 235.03031432g/mol
• Monoisotopic Mass: 235.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 94.3Ų